Cas no 1850302-27-0 (2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine)

• Product Name: 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine
• CAS No: 1850302-27-0
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 5275609
• PubChem ID: 165750412
• Update Time: 2025-11-07

2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-[1-(1-methylethyl)-4-piperidinyl]piperazine
• EN300-694807
• 1850302-27-0
• 2-methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine
• 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine

• Inchi： 1S/C13H27N3/c1-11(2)15-7-4-13(5-8-15)16-9-6-14-10-12(16)3/h11-14H,4-10H2,1-3H3
• InChI Key： IAFITQXWVMJTMP-UHFFFAOYSA-N
• SMILES： N1(CCNCC1C)C1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 225.220497874g/mol
• Monoisotopic Mass: 225.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.951±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 296.4±8.0 °C(Predicted)
• pka: 10.16±0.50(Predicted)

Additional information on 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine

Comprehensive Overview of 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine (CAS No. 1850302-27-0): Properties, Applications, and Research Insights

The compound 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine (CAS No. 1850302-27-0) is a piperazine derivative with a unique structural framework, combining a piperidine ring and a piperazine moiety. This molecular architecture endows it with versatile chemical properties, making it a subject of interest in pharmaceutical and biochemical research. The presence of the isopropyl group (propan-2-yl) and the methyl substituent on the piperazine ring contributes to its lipophilicity and potential bioavailability, key factors in drug design.

In recent years, researchers have explored the role of piperazine-based compounds in modulating neurotransmitter systems, particularly in the context of neurological disorders. The structural similarity of 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine to known pharmacophores has sparked investigations into its potential as a ligand for G-protein-coupled receptors (GPCRs). This aligns with the growing demand for novel therapeutics targeting conditions like anxiety, depression, and cognitive impairments, topics frequently searched in academic and medical databases.

The synthesis of CAS No. 1850302-27-0 typically involves multi-step organic reactions, including nucleophilic substitutions and ring-forming processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. These methodologies are critical for reproducibility, a recurring concern in synthetic chemistry forums and AI-driven research platforms like PubMed and Reaxys.

From an industrial perspective, 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine is often categorized as a building block for complex molecules. Its applications extend to agrochemicals and material science, where its stability under varying pH conditions is advantageous. Sustainability-focused searches highlight the need for green chemistry approaches in producing such intermediates, emphasizing catalytic efficiency and waste reduction.

Ongoing studies are examining the ADME (Absorption, Distribution, Metabolism, Excretion) profile of this compound, leveraging computational tools like molecular docking and QSAR modeling. These efforts address frequent queries about drug-likeness and bioactivity prediction, reflecting the intersection of AI and cheminformatics in modern drug discovery. Notably, the compound’s logP value and hydrogen bonding capacity are under scrutiny for optimizing blood-brain barrier penetration.

In summary, 2-Methyl-1-[1-(propan-2-yl)piperidin-4-yl]piperazine exemplifies the innovation driving medicinal chemistry today. Its dual-ring system and functional groups offer a template for designing next-generation therapeutics, while its synthetic accessibility meets industrial scalability demands. As research progresses, this compound may emerge as a cornerstone in addressing unmet medical needs, resonating with global health trends and scientific curiosity.